Cas no 2171727-89-0 (3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171727-89-0
• MF: C₂₅H₂₀Br₂N₂O₅
• MW: 588.244705200195
• CID: 6394973
• PubChem ID: 165529039
• Update Time: 2025-05-23

3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2,6-dibromophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1497152
• 2171727-89-0

• Inchi： 1S/C25H20Br2N2O5/c26-19-10-5-11-20(27)23(19)29-24(32)21(12-22(30)31)28-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： TWAPEDJKVRMZLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Br

Computed Properties

• Exact Mass: 587.97185g/mol
• Monoisotopic Mass: 585.97390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171727-89-0)

The compound 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171727-89-0) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 2,6-dibromophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in facilitating controlled reactions in complex molecular assemblies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is widely used to protect amines during solid-phase peptide synthesis (SPPS). The presence of the 2,6-dibromophenyl moiety further enhances its utility in cross-coupling reactions, a topic of high interest in modern drug discovery. The combination of these functional groups positions 2171727-89-0 as a versatile building block for targeted drug design.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in biotechnology and personalized medicine. This compound aligns with these trends, offering researchers a reliable tool for constructing peptide backbones with precision. Its carbamoyl and propanoic acid functionalities enable selective modifications, which are critical for optimizing bioavailability and pharmacokinetics in therapeutic candidates.

Another hot topic in chemical forums is: "How to improve yield in Fmoc-based peptide coupling reactions?" The structural features of 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid provide insights into this challenge. The electron-withdrawing dibromophenyl group stabilizes the intermediate stages of coupling, while the Fmoc group ensures compatibility with standard deprotection protocols. These attributes make it a preferred choice for laboratories focusing on scalable peptide production.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171727-89-0 supplier" are frequently searched by professionals seeking high-quality intermediates. This compound’s dual functionality—combining protecting group chemistry with aryl halide reactivity—makes it a standout option for addressing these needs. Additionally, its stability under ambient conditions ensures ease of handling, a practical advantage highlighted in user reviews.

Environmental and regulatory considerations are also paramount in today’s research landscape. Unlike some halogenated compounds, 2171727-89-0 is designed for minimal ecological impact, aligning with the principles of green chemistry. This aspect resonates with laboratories aiming to reduce hazardous waste without compromising synthetic efficiency. Discussions on platforms like ResearchGate often emphasize the importance of sustainable reagents, further boosting the relevance of this compound.

In summary, 3-(2,6-dibromophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a convergence of innovation and practicality in organic synthesis. Its multifaceted applications—from peptide engineering to catalyst-free reactions—make it a cornerstone for cutting-edge research. As the scientific community continues to explore next-generation therapeutics, compounds like this will remain at the forefront of discovery.